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Compound of Interest

Compound Name: NPEC-caged-(S)-AMPA

Cat. No.: B560274

Essential Safety and Handling Guide for NPEC-
caged-(S)-AMPA

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
NPEC-caged-(S)-AMPA, a photo-labile agonist of the AMPA receptor. Adherence to these
procedures is essential to ensure personal safety and maintain the integrity of your research.

Compound Identification and Properties

NPEC-caged-(S)-AMPA is a light-sensitive compound designed to release the neuroactive
molecule (S)-AMPA upon photolysis. Its caged nature renders it inactive until illuminated with
an appropriate light source.
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Property Value Source
CAS Number 1257323-84-4 [1]
Molecular Formula C16H17N30s [1]
Molecular Weight 379.32 g/mol [1]
Appearance Solid powder N/A
Solubility Soluble in DMSO N/A
Storage Temperature -20°C, protect from light [1]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for NPEC-caged-(S)-AMPA was not publicly
available, an SDS for a structurally related and functionally similar compound, "AMPA receptor
modulator-3," provides critical safety data. Due to the structural similarity and intended
biological activity, the following precautions should be taken.

GHS Hazard Classification (Anticipated)
» Pictograms: nétig
» Signal Word: Warning

e Hazard Statements: May be harmful if swallowed, causes skin irritation, causes serious eye
irritation, may cause respiratory irritation.

 Precautionary Statements:

o Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after
handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective
clothing/eye protection/face protection.[2]

o Response: IF ON SKIN: Wash with plenty of water. IF INHALED: Remove person to fresh
air and keep comfortable for breathing. IF IN EYES: Rinse cautiously with water for
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several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Call
a POISON CENTER or doctor if you feel unwell.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

o Disposal: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling NPEC-caged-(S)-AMPA in solid form or in

solution.

Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Protects against skin contact
with the potentially neuroactive

and irritant compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Prevents eye contact with the

solid compound or solutions.

Body Protection

Laboratory coat

Protects clothing and skin from

accidental spills.

Respiratory Protection

Use in a certified chemical
fume hood

Engineering control to prevent
inhalation of the powdered
compound. A respirator may
be required for large spills or if

a fume hood is not available.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and experimental success.

Operational Plan: Step-by-Step Handling Protocol

e Receiving and Storage:

o Upon receipt, immediately transfer the compound to a designated, light-proof container.
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o Store at -20°C in a secure location.

o Log the compound in your chemical inventory.

e Preparation of Stock Solutions:

o

All handling of the solid compound must be performed in a certified chemical fume hood.
o Wear all required PPE (double nitrile gloves, safety glasses, lab coat).

o To prepare a stock solution, carefully weigh the desired amount of NPEC-caged-(S)-
AMPA.

o Add the appropriate solvent (e.g., DMSO) to the desired concentration.

o Protect the solution from light by using amber vials or by wrapping the container in
aluminum foil.

e Use in Experiments:

o When diluting the stock solution for experiments, continue to work in a fume hood and
wear appropriate PPE.

o Minimize exposure of the compound to ambient light to prevent premature uncaging.

o Prepare all solutions as fresh as possible for each experiment.

Disposal Plan

Proper disposal of NPEC-caged-(S)-AMPA and associated waste is critical to prevent
environmental contamination and accidental exposure.

e Solid Waste:
o Dispose of any remaining solid NPEC-caged-(S)-AMPA as hazardous chemical waste.
o Place in a clearly labeled, sealed container.

e Liquid Waste:
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o Collect all unused stock solutions and experimental solutions containing NPEC-caged-(S)-
AMPA in a designated hazardous waste container.

o The waste container should be clearly labeled with the contents, including the solvent.

o Photolysis byproducts, which may include nitroso compounds, should also be collected in
this waste stream.

e Contaminated Materials:

o Dispose of all contaminated materials, such as pipette tips, gloves, and weighing paper, as
hazardous chemical waste.

o Place these materials in a designated, sealed waste bag within the fume hood.
e Waste Pickup:

o Arrange for the disposal of all hazardous waste through your institution's environmental
health and safety office.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

« Spill:

o For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a
sealed container for disposal.
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o For large spills, evacuate the area and contact your institution's emergency response
team.

Workflow for Safe Handling of NPEC-caged-(S)-
AMPA
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Caption: Safe handling workflow for NPEC-caged-(S)-AMPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. NPEC-caged-(S)-AMPA - Immunomart [immunomart.com]

 To cite this document: BenchChem. [Personal protective equipment for handling NPEC-
caged-(S)-AMPA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560274#personal-protective-equipment-for-handling-
npec-caged-s-ampa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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